Cas no 2172561-78-1 (2-(trifluoromethyl)spiro3.3heptan-2-ylmethanamine)

• Product Name: 2-(trifluoromethyl)spiro3.3heptan-2-ylmethanamine
• CAS No: 2172561-78-1
• MF: C₉H₁₄F₃N
• MW: 193.21
• CID: 5154742
• PubChem ID: 137949938
• Update Time: 2025-06-15

2-(trifluoromethyl)spiro3.3heptan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)spiro[3.3]heptan-2-yl]methanamine
• 2-(trifluoromethyl)spiro3.3heptan-2-ylmethanamine

• Inchi： 1S/C9H14F3N/c10-9(11,12)8(6-13)4-7(5-8)2-1-3-7/h1-6,13H2
• InChI Key： BWYGGGSSRYJVFM-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(C(F)(F)F)CN

Additional information on 2-(trifluoromethyl)spiro3.3heptan-2-ylmethanamine

Comprehensive Overview of 2-(Trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine (CAS No. 2172561-78-1)

The compound 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine (CAS No. 2172561-78-1) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its distinctive spirocyclic framework, combined with the presence of a trifluoromethyl group, makes it a valuable building block for the development of novel pharmaceuticals and advanced materials. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while also addressing frequently asked questions and trending topics in the scientific community.

One of the most intriguing aspects of 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine is its spiro[3.3]heptane core, which imparts rigidity and three-dimensionality to the molecule. This structural feature is particularly advantageous in drug discovery, where spirocyclic compounds are increasingly recognized for their ability to modulate biological targets with high specificity. The incorporation of a trifluoromethyl group further enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for the design of next-generation therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the growing demand for innovative treatments in this area.

In addition to its pharmaceutical potential, 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine has also found utility in the development of advanced materials. The trifluoromethyl group contributes to the compound's unique electronic properties, which can be leveraged in the design of fluorinated polymers and liquid crystals. These materials are highly sought after for their thermal stability, chemical resistance, and optical clarity, making them ideal for use in electronics, coatings, and display technologies. The compound's versatility underscores its importance in both academic and industrial research settings.

The synthesis of 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine typically involves multi-step organic transformations, including cyclization and functional group interconversion strategies. Recent advancements in catalysis and green chemistry have enabled more efficient and sustainable routes to this compound, addressing the growing emphasis on environmentally friendly synthesis in the chemical industry. Researchers are also exploring the use of flow chemistry and microwave-assisted synthesis to further optimize the production process, reducing both cost and waste.

From a commercial perspective, the demand for 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine is expected to rise in tandem with the expanding applications of spirocyclic and fluorinated compounds. The pharmaceutical sector, in particular, is driving this growth, as evidenced by the increasing number of patents and publications featuring this compound. Its potential role in addressing unmet medical needs, such as neurodegenerative diseases and chronic pain, further amplifies its significance. Moreover, the agrochemical industry is exploring its use in the development of novel pesticides with improved efficacy and environmental profiles.

In conclusion, 2-(trifluoromethyl)spiro[3.3]heptan-2-ylmethanamine (CAS No. 2172561-78-1) represents a fascinating and multifaceted compound with broad-ranging applications. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in both academic and industrial research. As the scientific community continues to uncover new uses for this compound, its importance is likely to grow, solidifying its position as a key player in the fields of medicinal chemistry, material science, and beyond.